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Compound of Interest

Compound Name:
Tributyltetradecylphosphonium

chloride

CAS No.: 81741-28-8

Cat. No.: B1311163

Get Quote

A comprehensive analysis of Tributyltetradecylphosphonium chloride (TTPC) reveals its

superior biocidal efficacy, particularly in challenging industrial environments, when compared to

conventional biocides. This guide presents a detailed comparison supported by experimental

data, outlining its performance advantages in microbial control and biofilm eradication.

Tributyltetradecylphosphonium chloride, a quaternary phosphonium compound, has

emerged as a potent, broad-spectrum biocide for use in industrial water systems, oilfield

applications, and reverse osmosis processes.[1] Its unique chemical structure contributes to its

high surface activity, enabling effective disruption of microbial cell membranes and leading to

rapid cell death.[2][3] This mechanism of action provides a significant advantage over several

traditional biocides, which may have slower action or be less effective against resilient

microbial communities.

Comparative Efficacy: Quantitative Data
Studies have consistently demonstrated the superior performance of TTPC at lower

concentrations and with shorter contact times compared to traditional biocides such as
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glutaraldehyde, tetrakis(hydroxymethyl) phosphonium sulfate (THPS), and isothiazolinones.

Biocide
Target
Organism

Concentration
for Complete
Kill (ppm
active)

Contact Time Reference

Tributyltetradecyl

phosphonium

chloride (TTPC)

Aerobic Bacteria 5 1 hour [4]

Anaerobic

Sulfate-Reducing

Bacteria (SRB)

50 1 hour [4]

Glutaraldehyde Aerobic Bacteria >40 1 hour [4]

Anaerobic

Sulfate-Reducing

Bacteria (SRB)

150 1 hour [4]

Tetrakis(hydroxy

methyl)

phosphonium

sulfate (THPS)

Aerobic Bacteria 40 1 hour [4]

Anaerobic

Sulfate-Reducing

Bacteria (SRB)

>200 1 hour [4]

A notable advantage of TTPC is its enhanced ability to penetrate and remove biofilms. Biofilms,

complex communities of microorganisms embedded in a protective extracellular polymeric

substance (EPS) matrix, are notoriously difficult to eradicate and are a primary cause of

microbially induced corrosion (MIC) and reduced system efficiency.[5]
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Biocide Biofilm Removal Efficacy Reference

Tributyltetradecylphosphonium

chloride (TTPC)

4 times more effective than

isothiazolinone
[6][7]

Better biofilm removal

properties than THPS and

glutaraldehyde

[4][5]

Isothiazolinone Baseline [6][7]

Glutaraldehyde Less effective than TTPC [5]

Tetrakis(hydroxymethyl)

phosphonium sulfate (THPS)
Less effective than TTPC [4][5]

Mechanism of Action
The primary mechanism of action for TTPC and other quaternary-based biocides is the

disruption of the microbial cell membrane. The positively charged phosphonium head group

interacts with the negatively charged components of the cell membrane, leading to increased

permeability and the leakage of essential cellular components, ultimately resulting in cell death.

[2]

Traditional biocides operate through various mechanisms:

Glutaraldehyde: Reacts with and cross-links proteins and nucleic acids, disrupting cellular

function.[8]

Isothiazolones: Inhibit key physiological functions, including growth, respiration, and energy

production, by targeting thiol-containing proteins.[8]

2,2-Dibromo-3-nitrilopropionamide (DBNPA): Inhibits respiration and inactivates proteins

containing nucleophilic amino acids.[8]
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Tributyltetradecylphosphonium Chloride (TTPC)

Traditional Biocides

TTPC Disruption of Cell Membrane IntegrityElectrostatic Interaction Cell Lysis and Death

Glutaraldehyde Cross-linking of Proteins & Nucleic Acids

Isothiazolone Inhibition of Respiratory Enzymes

DBNPA Inactivation of Key Proteins

Inhibition of Cellular Functions & Death
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Figure 1: Comparative Mechanism of Action

Experimental Protocols for Efficacy Testing
The evaluation of a biocide's efficacy involves standardized laboratory testing to determine its

effectiveness against specific microorganisms under controlled conditions. Key parameters

include the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal

Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay
The MIC is the lowest concentration of a biocide that prevents the visible growth of a

microorganism after overnight incubation.[9][10]

Protocol:

Preparation of Biocide Dilutions: A series of dilutions of the biocide are prepared in a liquid

growth medium in a 96-well microtiter plate.
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Inoculation: Each well is inoculated with a standardized suspension of the target

microorganism (e.g., 10^5 CFU/mL).

Incubation: The plate is incubated under optimal growth conditions (e.g., 37°C for 24 hours).

Observation: The wells are visually inspected for turbidity. The lowest concentration of the

biocide that shows no visible growth is recorded as the MIC.

Minimum Bactericidal Concentration (MBC) Assay
The MBC is the lowest concentration of a biocide that results in a 99.9% kill of the initial

bacterial population.[11]

Protocol:

Subculturing from MIC Assay: Following the MIC assay, a small aliquot from each well that

showed no visible growth is plated onto an agar medium that does not contain the biocide.

Incubation: The agar plates are incubated under optimal growth conditions to allow any

surviving bacteria to form colonies.

Colony Counting: The number of colonies on each plate is counted.

Determination of MBC: The lowest concentration of the biocide that results in a ≥99.9%

reduction in the number of viable bacteria compared to the initial inoculum is the MBC.
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Figure 2: Workflow for Biocide Efficacy Testing
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Conclusion
Tributyltetradecylphosphonium chloride consistently demonstrates a higher level of biocidal

activity and superior biofilm removal capabilities compared to many traditional biocides. Its

rapid and effective mechanism of action, coupled with its efficacy at low concentrations,

positions TTPC as a highly efficient and cost-effective solution for microbial control in a variety

of industrial applications. For researchers and professionals in drug development and industrial

microbiology, TTPC represents a significant advancement in the field of antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tributyltetradecylphosphonium Chloride: A High-
Efficacy Alternative to Traditional Biocides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311163/docs#tributyltetradecylphosphonium-
chloride-a-high-efficacy-alternative-to-traditional-biocides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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